1-Ethynylcyclohexene

• IUPAC Name: 1-ethynylcyclohexene
• InChI: InChI=1S/C8H10/c1-2-8-6-4-3-5-7-8/h1,6H,3-5,7H2
• InChI Key: DKFHWNGVMWFBJE-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CCCCC1
• Molecular Formula: C8H10
• DSSTOX Substance ID: DTXSID5073244
• Molecular Weight: 106.16 g/mol
• CAS No.: 931-49-7

Description

1-Ethynylcyclohexene is an organic compound with the molecular formula C8H10. It is also known by other names such as (1-Cyclohexenyl)acetylene and Cyclohex-1-enylacetylene . This compound is characterized by the presence of an ethynyl group attached to a cyclohexene ring, making it a versatile intermediate in organic synthesis.

Scientific Research Applications

1-Ethynylcyclohexene has a wide range of applications in scientific research:

Chemistry: It is used as a substrate in various organic synthesis reactions, including alkyne metathesis.

Biology: The compound’s derivatives are studied for their potential biological activities.

Medicine: Research is ongoing to explore its potential use in drug development.

Industry: It serves as an intermediate in the production of various industrial chemicals.

Safety and Hazards

1-Ethynylcyclohexene is classified as a flammable liquid and vapor (H226). It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). In case of contact with skin or eyes, rinse thoroughly with plenty of water and consult a physician.

Mechanism of Action

Target of Action

It serves as a substrate in various organic synthesis .

Mode of Action

1-Ethynylcyclohexene participates in alkyne metathesis reactions, where it undergoes a metathesis reaction with another alkyne compound in the presence of a suitable catalyst . This results in the formation of a new carbon-carbon bond, allowing for the creation of complex organic molecules .

Biochemical Pathways

Instead, it serves as a starting material for the synthesis of various functionalized cyclohexene derivatives through further chemical transformations . Its role in these reactions is to provide a platform for the introduction of specific functional groups or structural modifications, contributing to the diversity of organic compounds that can be synthesized in a research and development setting .

Pharmacokinetics

Its physical properties such as density (0903 g/mL at 25 °C (lit) ) can influence its behavior in a biological system.

Result of Action

At the molecular level, this compound interacts with other reagents and catalysts to facilitate the formation of new chemical bonds, enabling the construction of molecular architectures for experimental purposes .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it should be kept away from open flames, hot surfaces, and sources of ignition, and precautionary measures should be taken against static discharge . These factors can affect the safety and effectiveness of reactions involving this compound.

Biochemical Analysis

Biochemical Properties

1-Ethynylcyclohexene plays a role in biochemical reactions primarily through its interactions with enzymes and proteins. It has been observed to interact with cytochrome P450 enzymes, which are involved in the metabolism of various substances in the body. The interaction between this compound and cytochrome P450 enzymes can lead to the formation of reactive intermediates that may further interact with other biomolecules, potentially leading to enzyme inhibition or activation .

Cellular Effects

This compound has been shown to affect various types of cells and cellular processes. It can influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can modulate the activity of signaling pathways such as the MAPK/ERK pathway, which is involved in cell growth and differentiation . Additionally, it can affect the expression of genes related to oxidative stress and inflammation, thereby impacting cellular metabolism and overall cell health .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules. It can bind to the active sites of enzymes, leading to enzyme inhibition or activation. For instance, this compound can inhibit the activity of cytochrome P450 enzymes by forming a covalent bond with the heme group of the enzyme . This inhibition can result in altered metabolism of other substrates and changes in gene expression related to metabolic pathways .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are important factors to consider. It has been observed that this compound can degrade over time, leading to the formation of by-products that may have different biological activities . Long-term exposure to this compound in in vitro or in vivo studies has shown that it can cause persistent changes in cellular function, including alterations in cell signaling and gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound may have minimal effects on cellular function, while at higher doses, it can cause significant changes in cell signaling pathways and gene expression . Toxic or adverse effects have been observed at high doses, including liver toxicity and oxidative stress . These effects highlight the importance of dosage considerations in the use of this compound in research and potential therapeutic applications .

Metabolic Pathways

This compound is involved in various metabolic pathways, primarily through its interactions with cytochrome P450 enzymes. These enzymes catalyze the oxidation of this compound, leading to the formation of reactive intermediates that can further interact with other biomolecules . The metabolic pathways of this compound can affect metabolic flux and metabolite levels, potentially leading to changes in cellular metabolism and overall cell function .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by its interactions with transporters and binding proteins. This compound can be transported across cell membranes by specific transporters, and it can bind to proteins in the cytoplasm and other cellular compartments . These interactions can affect the localization and accumulation of this compound within cells, influencing its biological activity and overall effects on cellular function .

Subcellular Localization

The subcellular localization of this compound is an important factor in its activity and function. This compound can be localized to specific compartments or organelles within the cell, such as the endoplasmic reticulum or mitochondria . This localization can be directed by targeting signals or post-translational modifications that guide this compound to its site of action . The subcellular localization of this compound can affect its interactions with biomolecules and its overall impact on cellular function .

Preparation Methods

1-Ethynylcyclohexene can be synthesized through various methods. One common synthetic route involves the reaction of cyclohexenyl acetylene with pinacol borane in the presence of a catalyst such as lithium hexamethyldisilazide (LHMDS) and an organic solvent like toluene . The reaction is typically carried out under nitrogen protection to prevent unwanted side reactions.

Chemical Reactions Analysis

1-Ethynylcyclohexene undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized to form various products depending on the reagents and conditions used.

Reduction: Reduction reactions can convert this compound into different saturated or partially saturated compounds.

Substitution: It can participate in substitution reactions where the ethynyl group is replaced by other functional groups.

Common reagents used in these reactions include catalysts like palladium or ruthenium complexes, and conditions such as refluxing in methanol . The major products formed from these reactions vary widely and can include alkenes, alkynes, and other functionalized cyclohexene derivatives.

Comparison with Similar Compounds

1-Ethynylcyclohexene can be compared with other similar compounds such as:

Phenylacetylene: Another alkyne with a phenyl group instead of a cyclohexene ring.

Cyclohexylacetylene: Similar structure but with a cyclohexyl group instead of a cyclohexene ring.

4-Ethynyltoluene: Contains an ethynyl group attached to a toluene ring.

What sets this compound apart is its unique combination of an ethynyl group with a cyclohexene ring, which imparts distinct reactivity and properties .

Synthesis routes and methods

Procedure details

21.5 g of ethynylcyclohexene are added dropwise to a suspension of 6 g of 80% strength sodium hydride in 200 ml of tetrahydrofuran under reflux, and the reaction mixture is kept under reflux conditions until no further gas is evolved. 28 g of 2,3,6-trimethyl-cyclohexanone are then added dropwise at room temperature and the mixture is left overnight, whilst being stirred, in order to complete the reaction. Water is added to the reaction mixture, the reaction product is taken up in ether and the ether solution is washed with water, dried and concentrated. Fractional distillation gives 9 g of unconverted ethynylcyclohexene, 8 g of starting ketone, and 22 g of 1-(2,3,6-trimethyl-1-hydroxy-cyclohexyl)-2-(cyclohex-1-en-1-yl)-acetylene of boiling point 120° C/0.1 mm Hg and refractive index nD25 = 1.5143. This corresponds to a yield of 68% of theory, based on trimethylcyclohexanone converted. Fragrance note: faint, tart, herbaceous.